Hydroxyphenylazouracil
Overview
Description
Inhibitor of DNA replication in gram-positive bacteria.
Scientific Research Applications
DNA Replication Inhibition in Bacteria
Hydroxyphenylazouracil (HPUra) has been identified as a reversible and selective inhibitor of semi-conservative DNA replication in bacteria like Bacillus subtilis and other Gram-positive bacteria. Notably, it differentially affects repair and semi-conservative synthesis, indicating its specificity in bacterial DNA processes (Brown, 1971).
Impact on Bacteriophage DNA Synthesis
Research has shown that HPUra does not prevent, but can reduce the rate of, replication of the uracil-containing DNA phage PBS2 in Bacillus subtilis. This suggests a potential role for HPUra in studying phage DNA replication processes (Price & Fogt, 1973).
Relationship with DNA Replication and Bacterial Sporulation
HPUra has been used to explore the relationship between DNA replication and the induction of sporulation in Bacillus subtilis. The findings from these studies contribute to our understanding of bacterial life cycle processes and DNA replication mechanisms (Dunn et al., 1978).
Mechanisms of Action and Resistance
Studies have delved into the mechanisms by which HPUra inhibits DNA replication, particularly focusing on its interaction with deoxyguanosine nucleotides in Gram-positive bacteria. Additionally, research has shed light on the development of bacterial resistance to HPUra, particularly in relation to DNA polymerase III, emphasizing the drug's impact on bacterial polymerases (Cozzarelli & Low, 1973).
Laboratory and Clinical Studies in Cancer Research
While HPUra has been extensively studied for its role in bacterial DNA replication, similar compounds like hydroxyurea have been evaluated in the context of cancer research. Hydroxyurea has been used as a potential treatment for various cancers, offering insights into the broader implications of HPUra and related compounds in medical research (Singh & Xu, 2016).
Properties
| 29050-86-0 | |
Molecular Formula |
C10H8N4O3 |
Molecular Weight |
232.2 g/mol |
IUPAC Name |
6-[(4-hydroxyphenyl)diazenyl]-1H-pyrimidine-2,4-dione |
InChI |
InChI=1S/C10H8N4O3/c15-7-3-1-6(2-4-7)13-14-8-5-9(16)12-10(17)11-8/h1-5,15H,(H2,11,12,16,17) |
InChI Key |
WFCXSZSLXQJFDD-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1N=NC2=CC(=O)NC(=O)N2)O |
Canonical SMILES |
C1=CC(=CC=C1N=NC2=CC(=O)NC(=O)N2)O |
| 29050-86-0 | |
synonyms |
6-(4-Hydroxyphenylazo)uracil Hydroxyphenylazouracil |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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